Cas no 14756-00-4 (2-Propenal,3-(1,3-benzodioxol-5-yl)-)

2-Propenal,3-(1,3-benzodioxol-5-yl)- structure
14756-00-4 structure
Product Name:2-Propenal,3-(1,3-benzodioxol-5-yl)-
CAS No:14756-00-4
MF:C10H8O3
MW:176.168723106384
CID:169384
PubChem ID:5374493
Update Time:2025-04-19

2-Propenal,3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-(1,3-benzodioxol-5-yl)-
    • 3-(1,3-benzodioxol-5-yl)prop-2-enal
    • (2E)-3-(1,3-benzodioxol-5-yl)prop-2-enal
    • (2Z)-3-(1,3-benzodioxol-5-yl)prop-2-enal
    • 3-(1,3-Benzodioxol-5-yl)acrylaldehyde
    • 3,4-Methylenedioxycinnamaldehyde
    • Nsc23868
    • 1,3-Benzodioxole-5-acrolein
    • 1,3-Benzodioxole-5-acrylaldehyde
    • 3,4-(METHYLENEDIOXY)CINNAMALDEHYDE
    • 3-(1,3-Benzodioxol-5-yl)-2-propenal
    • 3-(3,4-Methylenedioxyphenyl)propenal
    • 3-(1,3-Benzodioxole-5-yl)acrylaldehyde
    • 3,4-Methylendioxy-zimtaldehyd
    • NS00053102
    • 2-Propenal, 3-(1,3-benzodioxol-5-yl)-
    • EN300-1703969
    • (E)-3-(1,3-benzodioxol-5-yl)prop-2-enal
    • DTXSID301291225
    • SCHEMBL2757691
    • (E)-3,4-Methylenedioxycinnamaldehyde
    • (2E)-3-(1,3-Benzodioxol-5-yl)-2-propenal #
    • AKOS005380753
    • (2E)-3-(1,3-dioxaindan-5-yl)prop-2-enal
    • NCGC00170990-01
    • PK04_096311
    • CHEMBL2299415
    • HZUFMSJUNLSDSZ-OWOJBTEDSA-N
    • BRD-K84921179-001-01-4
    • 58095-77-5
    • (2E)-3-(2H-1,3-BENZODIOXOL-5-YL)PROP-2-ENAL
    • Z1251353395
    • 14756-00-4
    • AKOS017514817
    • EINECS 238-816-6
    • NSC 23868
    • P3JFT8M96S
    • DTXSID501301169
    • UNII-P3JFT8M96S
    • Inchi: 1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-6H,7H2/b2-1+
    • InChI Key: HZUFMSJUNLSDSZ-OWOJBTEDSA-N
    • SMILES: O1COC2C=CC(/C=C/C=O)=CC1=2

Computed Properties

  • Exact Mass: 176.04734
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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